Cas no 882993-88-6 (BENZONITRILE, 4-BROMO-2-(METHOXYMETHYL)-)

• Product Name: BENZONITRILE, 4-BROMO-2-(METHOXYMETHYL)-
• CAS No: 882993-88-6
• MF: C₉H₈BrNO
• MW: 226.06992149353
• CID: 3397049
• PubChem ID: 21022112
• Update Time: 2025-04-21

BENZONITRILE, 4-BROMO-2-(METHOXYMETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE, 4-BROMO-2-(METHOXYMETHYL)-
• DTXSID201285942
• 882993-88-6
• 4-bromo-2-(methoxymethyl)benzonitrile
• SCHEMBL5128513

• Inchi： 1S/C9H8BrNO/c1-12-6-8-4-9(10)3-2-7(8)5-11/h2-4H,6H2,1H3
• InChI Key： CMGBWYIUFGMSLC-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(Br)C=C1COC

Computed Properties

• Exact Mass: 224.97893Da
• Monoisotopic Mass: 224.97893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33Ų